Cas no 107220-26-8 (rac 3-Hydroxy-3-mercaptomethylquinuclidine)

rac 3-Hydroxy-3-mercaptomethylquinuclidine is a chiral quinuclidine derivative featuring both hydroxyl and mercaptomethyl functional groups at the 3-position. This compound exhibits unique structural properties due to the presence of a stereocenter and a thiol group, making it valuable in asymmetric synthesis and pharmaceutical applications. The racemic form allows for versatile reactivity in nucleophilic and coordination chemistry, while the quinuclidine scaffold provides rigidity and stability. Its dual functionality enables selective modifications, facilitating its use as a building block for bioactive molecules or ligands in catalysis. The thiol group offers potential for disulfide formation or metal chelation, enhancing its utility in drug design and material science. This compound is particularly useful in developing enzyme inhibitors or receptor modulators due to its structural mimicry of natural substrates.

rac 3-Hydroxy-3-mercaptomethylquinuclidine structure

107220-26-8 structure

Product Name:rac 3-Hydroxy-3-mercaptomethylquinuclidine

CAS No:107220-26-8

MF:C₈H₁₅NOS

MW:173.275800943375

CID:135800

PubChem ID:11126763

Update Time:2025-07-02

rac 3-Hydroxy-3-mercaptomethylquinuclidine Chemical and Physical Properties

Names and Identifiers

- 1-Azabicyclo[2.2.2]octan-3-ol,3-(mercaptomethyl)-
- rac 3-Hydroxy-3-mercaptomethylquinuclidine
- RAC 3-HYDROXY-3-MERCAPTOMETHYLQUINUCLIDINE,LIGHT YELLOW POWDER
- 3-(sulfanylmethyl)-1-azabicyclo[2.2.2]octan-3-ol
- 3-(MercaptoMethyl)-
- 3-Mercaptomethylquinuclidin-3-ol
- 3-(Mercaptomethyl)-1-azabicyclo[2.2.2]octan-3-ol
- AKOS015911927
- 1-Azabicyclo[2.2.2]octan-3-ol, 3-(mercaptomethyl)-
- 3-(Mercaptomethyl)quinuclidin-3-ol
- 3-hydroxy-3-mercaptomethylquinuclidine
- FT-0669733
- J-001738
- BCP15100
- AKOS006307048
- 3-hydroxy 3-mecapto methylquinuclidine
- 3-Hydroxy-3-(mercaptomethyl)quinuclidine
- DTXSID90456118
- SCHEMBL3915139
- OBEOJOQKVZXCRH-UHFFFAOYSA-N
- rac3-Hydroxy-3-mercaptomethylquinuclidine
- VS8U59U3WW
- 107220-26-8
- Inchi： 1S/C8H15NOS/c10-8(6-11)5-9-3-1-7(8)2-4-9/h7,10-11H,1-6H2
- InChI Key： OBEOJOQKVZXCRH-UHFFFAOYSA-N
- SMILES： SCC1(CN2CCC1CC2)O

Computed Properties

Exact Mass: 173.08700
Monoisotopic Mass: 173.08743528g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 24.5Å²

Experimental Properties

Color/Form: NA
Density: 1.2±0.1 g/cm3
Melting Point: Not available
Boiling Point: 286.0±15.0 °C at 760 mmHg
Flash Point: 251.6±31.5 °C
Refractive Index: 1.589
PSA: 62.27000
LogP: 0.31080

rac 3-Hydroxy-3-mercaptomethylquinuclidine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

rac 3-Hydroxy-3-mercaptomethylquinuclidine Pricemore >>

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